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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) for 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI), a
room-temperature ionic liquid with significant applications in electrochemical energy storage

and organic synthesis. This document synthesizes critical safety information, physicochemical

properties, and handling protocols to ensure its safe and effective use in a laboratory setting.

Chemical Identity and Physicochemical Properties
PYR14-TFSI is a hydrophobic ionic liquid known for its wide electrochemical window and high

viscosity.[1] Its fundamental properties are summarized below.
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Property Value Reference

Molecular Formula C11H20F6N2O4S2 [2][3]

Molecular Weight 422.41 g/mol [2][3]

CAS Number 223437-11-4 [1][2][4]

Appearance Colorless to light yellow liquid [1][4]

Density 1.378 - 1.4 g/cm³ [1][5]

Melting Point -18 °C [5]

Flash Point > 110 °C (> 230 °F) [5]

Solubility

Miscible with methanol,

acetonitrile, acetone,

dichloromethane, and dimethyl

sulfoxide. Immiscible with

water and diethyl ether.

[6]

Vapor Density No data available [4]

Odor No data available [4]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), PYR14-TFSI is classified with the following hazards:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.researchgate.net/figure/Structure-of-the-PYR-14-TFSI-ionic-liquid_fig1_233992285
https://pubs.acs.org/doi/10.1021/acs.analchem.5c00264
https://www.researchgate.net/figure/Structure-of-the-PYR-14-TFSI-ionic-liquid_fig1_233992285
https://pubs.acs.org/doi/10.1021/acs.analchem.5c00264
https://cleanenergywiki.org/index.php?title=Ionic_Liquid_Synthesis
https://www.researchgate.net/figure/Structure-of-the-PYR-14-TFSI-ionic-liquid_fig1_233992285
https://www.researchgate.net/publication/231269129_Ionic_Liquids_and_Green_Chemistry_A_Lab_Experiment
https://cleanenergywiki.org/index.php?title=Ionic_Liquid_Synthesis
https://www.researchgate.net/publication/231269129_Ionic_Liquids_and_Green_Chemistry_A_Lab_Experiment
https://cleanenergywiki.org/index.php?title=Ionic_Liquid_Synthesis
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097389/
https://www.researchgate.net/publication/231269129_Ionic_Liquids_and_Green_Chemistry_A_Lab_Experiment
https://www.researchgate.net/publication/231269129_Ionic_Liquids_and_Green_Chemistry_A_Lab_Experiment
https://www.benchchem.com/product/b1250298?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictogram:

alt text

Signal Word: Warning[4][7]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

PYR14-TFSI.

Personal Protective Equipment (PPE):

A general guideline for PPE selection when handling PYR14-TFSI is outlined below.

Personal Protective Equipment (PPE)

Eye Protection Safety glasses with side-shields or goggles

Hand Protection Appropriate chemical-resistant gloves

Body Protection Lab coat, long pants, and closed-toe shoes

Respiratory Protection NIOSH-approved respirator

Handling PYR14-TFSI

Wear

Wear

Wear

Use if ventilation is inadequate

Click to download full resolution via product page

Caption: Recommended PPE for handling PYR14-TFSI.

Storage Conditions:
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Store in a cool, dry, and well-ventilated area.[5] Keep containers tightly closed to prevent

moisture absorption, as the substance is moisture-sensitive.[1][6] It should be stored away from

strong oxidizing agents.[2] For long-term storage in solvent, it is recommended to store at

-80°C for up to 6 months or -20°C for up to 1 month.[1]

Emergency Procedures
In the event of an emergency, follow these established protocols.

First Aid Measures
A systematic approach to first aid after exposure to PYR14-TFSI is crucial.

Exposure Type

Immediate Action

Inhalation

Move to fresh air

Skin Contact

Wash with soap and water

Eye Contact

Rinse with water for 15 mins

Ingestion

Rinse mouth, do not induce vomiting

Seek medical attention

Click to download full resolution via product page

Caption: First aid procedures for PYR14-TFSI exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.[2][4]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a physician.[2][4]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[2][7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[2][4]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4]

Specific Hazards: Hazardous decomposition products include carbon oxides, nitrogen oxides

(NOx), sulfur oxides, and hydrogen fluoride.[7][8]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2][4]

Spill Response
A clear, logical workflow should be followed in the event of a chemical spill.
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Spill Occurs

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill

Absorb with Inert Material

Collect and Dispose

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a PYR14-TFSI spill.

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.[2]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Absorb with an inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.[4]

Toxicological Information
The toxicological properties of PYR14-TFSI have not been thoroughly investigated.[7] The

available information indicates the following:

Acute Toxicity: No data available.

Skin Corrosion/Irritation: Causes skin irritation.[2][7]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][7]

Respiratory or Skin Sensitization: No data available.[4]

Germ Cell Mutagenicity: No data available.[4]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC.[7]

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[2][7]

Experimental Protocols
Synthesis of PYR14-TFSI
A common laboratory-scale synthesis of PYR14-TFSI involves a two-step process: precursor

synthesis followed by an anionic exchange.
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Step 1: Precursor Synthesis

Step 2: Anionic Exchange

1-methylpyrrolidine Quaternization

1-iodobutane

1-butyl-1-methylpyrrolidinium iodide

MetathesisLithium bis(trifluoromethylsulfonyl)imide

PYR14-TFSI

Lithium Iodide (byproduct)

Click to download full resolution via product page

Caption: General workflow for the synthesis of PYR14-TFSI.

Detailed Methodology:

Precursor Synthesis (Quaternization):

Combine 1-methylpyrrolidine and 1-iodobutane in a suitable solvent, such as ethyl

acetate.[1]

A slight excess of 1-methylpyrrolidine is typically used.[1]

The reaction mixture is stirred, often at a controlled temperature, until the formation of the

solid precursor, 1-butyl-1-methylpyrrolidinium iodide (Pyr14I), is complete.

The solid product is then isolated by filtration and washed to remove unreacted starting

materials.

Anionic Exchange (Metathesis):
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Dissolve the synthesized Pyr14I in a suitable solvent, typically deionized water.[1]

In a separate vessel, dissolve lithium bis(trifluoromethylsulfonyl)imide (LiTFSI) in the same

solvent. A slight excess of LiTFSI is generally used.[1]

Slowly add the LiTFSI solution to the Pyr14I solution with vigorous stirring.

The hydrophobic PYR14-TFSI will phase-separate from the aqueous solution containing

the lithium iodide byproduct.

The PYR14-TFSI phase is then separated and washed multiple times with deionized water

to remove any remaining iodide ions and other water-soluble impurities.

Purification and Drying:

The crude PYR14-TFSI is further purified, often using activated carbon and/or aluminum

oxide to remove colored impurities.[1]

The purified ionic liquid is then dried under high vacuum at an elevated temperature (e.g.,

80-120°C) for an extended period (e.g., 24 hours) to remove residual water and any

volatile organic solvents.[1][9] The water content should be minimized, typically to less

than 20 ppm, for electrochemical applications.[9]

Disposal Considerations
Dispose of unused product and contaminated materials in accordance with federal, state, and

local regulations. It is recommended to offer surplus and non-recyclable solutions to a licensed

disposal company.[2]

This guide is intended to provide comprehensive safety and handling information for PYR14-
TFSI. It is imperative that all users consult the original Safety Data Sheet provided by their

supplier and are adequately trained in handling chemicals of this nature. Always perform a risk

assessment before commencing any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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